Cas no 23195-59-7 (1H-1,2,4-Triazole,5-(4-chlorophenyl)-)

• Product Name: 1H-1,2,4-Triazole,5-(4-chlorophenyl)-
• CAS No: 23195-59-7
• MF: C₈H₆ClN₃
• MW: 179.606339931488
• MDL: MFCD01939280
• CID: 270382
• PubChem ID: 90025
• Update Time: 2025-04-19

1H-1,2,4-Triazole,5-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole,5-(4-chlorophenyl)-
• 5-(4-chlorophenyl)-1H-1,2,4-triazole
• 1H-1,2,4-triazole, 3-(4-chlorophenyl)-
• 3-(4-Chlorophenyl)-1H-1,2,4-triazole
• Z1216815679
• p-chlorophenyl-1,2,4-triazole
• MFCD19981568
• EN300-7819826
• SCHEMBL444271
• MFCD01939280
• 3-(4-Chlorophenyl)-4H-1,2,4-triazole
• 23195-59-7
• LS-11975
• SY355197
• AKOS005188452
• 5-(4-chlorophenyl)-1H-1, 2, 4-triazole
• DTXSID1073442
• E85984
• STL433243
• DB-154592
• ALBB-032353
• XH0959

• MDL： MFCD01939280
• Inchi： 1S/C8H6ClN3/c9-7-3-1-6(2-4-7)8-10-5-11-12-8/h1-5H,(H,10,11,12)
• InChI Key： HWGUIDNOUFWKEA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC=NN1

Computed Properties

• Exact Mass: 179.02500
• Monoisotopic Mass: 179.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.366
• Boiling Point: 358.5°Cat760mmHg
• Flash Point: 201.9°C
• Refractive Index: 1.623
• PSA: 41.57000
• LogP: 2.12510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles